![molecular formula C24H22F2N4S B1227109 1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3-(4-fluorophenyl)-1-(3-pyridinylmethyl)thiourea](/img/structure/B1227109.png)
1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3-(4-fluorophenyl)-1-(3-pyridinylmethyl)thiourea
Overview
Description
1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3-(4-fluorophenyl)-1-(3-pyridinylmethyl)thiourea is a member of thioureas.
Scientific Research Applications
Serotonin 5-HT2 Receptor Antagonists
A study on substituted 3-(4-fluorophenyl)-1H-indoles, related to the compound , revealed their potential as serotonin 5-HT2 receptor antagonists. These compounds demonstrated high affinity and selectivity for 5-HT2 receptors over dopamine D2 receptors and alpha 1 adrenoceptors, indicating their potential in treating disorders related to serotonin dysfunction (Andersen et al., 1992).
Dopamine D-2 and Serotonin 5-HT2 Antagonists
Another study found that 1-(4-fluorophenyl)-1H-indoles with substitutions at the 3-position showed potent dopamine D-2 and serotonin 5-HT2 receptor affinity, suggesting a role in developing treatments for neuropsychiatric disorders. Notably, some derivatives were noncataleptogenic, sharing a profile with the atypical neuroleptic clozapine (Perregaard et al., 1992).
Antimicrobial Activities
A study on the synthesis of linezolid-like molecules, including thiourea derivatives, highlighted their significant antitubercular activities, suggesting potential applications in developing new antimicrobial agents (Başoğlu et al., 2012).
Antitumor Activity
Research on novel 1H-pyrrolo[2,3-b]pyridine derivatives, structurally similar to the compound , demonstrated significant antitumor activity in models of diffuse malignant peritoneal mesothelioma, a rare and rapidly fatal disease. These compounds acted as cyclin-dependent kinase 1 inhibitors, reducing cell proliferation and inducing apoptosis (Carbone et al., 2013).
Material Science and Pharmaceuticals
A study on the crystal structure of a thiophene derivative emphasized the importance of thiophene nuclei in various applications, including material science and pharmaceuticals, due to their wide spectrum of biological activities (Nagaraju et al., 2018).
properties
Product Name |
1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3-(4-fluorophenyl)-1-(3-pyridinylmethyl)thiourea |
|---|---|
Molecular Formula |
C24H22F2N4S |
Molecular Weight |
436.5 g/mol |
IUPAC Name |
1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3-(4-fluorophenyl)-1-(pyridin-3-ylmethyl)thiourea |
InChI |
InChI=1S/C24H22F2N4S/c1-16-21(22-13-19(26)6-9-23(22)28-16)10-12-30(15-17-3-2-11-27-14-17)24(31)29-20-7-4-18(25)5-8-20/h2-9,11,13-14,28H,10,12,15H2,1H3,(H,29,31) |
InChI Key |
BIHVGGSXBOJXJF-UHFFFAOYSA-N |
SMILES |
CC1=C(C2=C(N1)C=CC(=C2)F)CCN(CC3=CN=CC=C3)C(=S)NC4=CC=C(C=C4)F |
Canonical SMILES |
CC1=C(C2=C(N1)C=CC(=C2)F)CCN(CC3=CN=CC=C3)C(=S)NC4=CC=C(C=C4)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-bromo-N-[3-[methyl(phenyl)sulfamoyl]phenyl]-3-pyridinecarboxamide](/img/structure/B1227030.png)
![3-[(2-fluorophenyl)methyl]-N-[3-(methylthio)phenyl]-1,3-diazinane-1-carbothioamide](/img/structure/B1227038.png)
![1-[(4-Fluorophenyl)-oxomethyl]-3-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]-2-azepanone](/img/structure/B1227041.png)
![2-[(4-chlorophenyl)sulfonylamino]-N-[2-(4-morpholinyl)-2-thiophen-2-ylethyl]benzamide](/img/structure/B1227044.png)
